Cas no 149281-42-5 (6-Chloro-N-methoxy-N-methylnicotinamide)

• Product Name: 6-Chloro-N-methoxy-N-methylnicotinamide
• CAS No: 149281-42-5
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• MDL: MFCD09991647
• CID: 100284
• PubChem ID: 11435597
• Update Time: 2025-05-20

6-Chloro-N-methoxy-N-methylnicotinamide Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N-methoxy-N-methylnicotinamide
• 3-Pyridinecarboxamide,6-chloro-N-methoxy-N-methyl-
• 6-chloro-N-methoxy-N-methyl-3-Pyridinecarboxamide
• 6-chloro-N-methoxy-N-methylpyridine-3-carboxamide
• 2-Chloro-5-(N-methyl-N-methoxycarbamoyl)pyridine
• 3-Pyridinecarboxamide,6-chloro-N-methoxy-N-methyl
• 6-chloro-N-methoxy-N-methylpyridin-3-carboxamide
• 6-chloro-N-methyl-N-(methyloxy)-3-pyridinecarboxamide
• chloromethoxymethylnicotinamide
• IJUKASNMWCZHHA-UHFFFAOYSA
• N-Methoxy-N-Methyl-6-chloronicotinamide
• 6-CHLORO-N-METHOXY-N-METHYL-NICOTINAMIDE
• 6-Chloro-N-methoxy-N-methylpyridine-3-carboxamide, 2-Chloro-5-[methoxy(methyl)carbamoyl]pyridine
• 6-chloro-N-methyl-N-(methyloxy)pyridine-3-carboxamide
• A884285
• O,N-Dimethyl-2-chloropyridine-5-hydroxamic acid
• AE-0765
• DTXSID10465762
• AKOS005071665
• IJUKASNMWCZHHA-UHFFFAOYSA-N
• InChI=1/C8H9ClN2O2/c1-11(13-2)8(12)6-3-4-7(9)10-5-6/h3-5H,1-2H3
• SCHEMBL158186
• 3-Pyridinecarboxamide, 6-chloro-N-methoxy-N-methyl-
• C3498
• CS-0172389
• SB55065
• F1903-0353
• J-518634
• 6-chloro-N-methoxy-N-methyl nicotinamide
• 149281-42-5
• IJUKASNMWCZHHA-UHFFFAOYSA-
• MFCD09991647
• FT-0681823
• ZFA28142
• DB-014638

• MDL： MFCD09991647
• Inchi： 1S/C8H9ClN2O2/c1-11(13-2)8(12)6-3-4-7(9)10-5-6/h3-5H,1-2H3
• InChI Key： IJUKASNMWCZHHA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(N(C)OC)=O

Computed Properties

• Exact Mass: 200.03500
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• PSA: 42.43000
• LogP: 1.36840

6-Chloro-N-methoxy-N-methylnicotinamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Additional information on 6-Chloro-N-methoxy-N-methylnicotinamide

Recent Advances in the Study of 6-Chloro-N-methoxy-N-methylnicotinamide (CAS: 149281-42-5)

6-Chloro-N-methoxy-N-methylnicotinamide (CAS: 149281-42-5) is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of pharmaceuticals targeting neurological and metabolic disorders. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 6-Chloro-N-methoxy-N-methylnicotinamide, emphasizing its role as a precursor for nicotinamide-derived inhibitors. The researchers optimized the reaction conditions to achieve a high yield (85%) and purity (>98%), which is critical for its application in large-scale pharmaceutical production. The study also investigated the compound's stability under various storage conditions, providing valuable insights for industrial applications.

In another recent investigation, scientists evaluated the biological activity of 6-Chloro-N-methoxy-N-methylnicotinamide derivatives in vitro. The results demonstrated significant inhibitory effects on specific enzymes involved in neurodegenerative diseases, such as monoamine oxidase B (MAO-B). These findings suggest that derivatives of this compound could serve as promising candidates for the development of novel neuroprotective agents. Further in vivo studies are underway to validate these results and assess potential therapeutic benefits.

Additionally, a 2024 patent application disclosed the use of 6-Chloro-N-methoxy-N-methylnicotinamide in the synthesis of small-molecule modulators for metabolic disorders. The patent highlights the compound's utility in creating potent and selective agonists for G-protein-coupled receptors (GPCRs), which are implicated in glucose metabolism and insulin secretion. This innovation opens new avenues for treating type 2 diabetes and related conditions.

Despite these advancements, challenges remain in the clinical translation of 6-Chloro-N-methoxy-N-methylnicotinamide-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of effective treatments.

In conclusion, 6-Chloro-N-methoxy-N-methylnicotinamide (CAS: 149281-42-5) continues to be a compound of significant interest in the field of medicinal chemistry. Its versatile applications in drug discovery, coupled with recent breakthroughs in synthesis and biological evaluation, underscore its potential as a cornerstone for future therapeutic innovations. Ongoing research will likely uncover additional uses and refine its role in addressing unmet medical needs.